BrCC(=O)C1(CCOCC1)C
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Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as density, color, hardness, melting and boiling points, and electrical conductivity . Unfortunately, specific physical and chemical properties for this compound are not available in the search results.Scientific Research Applications
Tumor Analysis and Molecular Features
Bilateral renal clear cell carcinoma (BRCC), a rare renal cell carcinoma type with poor prognosis, has been extensively studied to understand its origin, tumor microenvironment, cellular molecular features, and intra-tumoral heterogeneity. Advanced techniques like single-cell transcriptome sequencing are employed to analyze BRCC, providing insights into cellular types, tumor cell malignancy scores, tumor microenvironment, cell stemness scores, and cell differentiation trajectories. This research is crucial for understanding the progression and treatment of BRCC (Wan et al., 2023).
Brown Carbon in Atmospheric Studies
Brown carbon (BrC) significantly impacts radiative forcing due to its sunlight absorption ability. Studies on the molecular compositions and optical properties of BrC, emitted from biomass burning, coal combustion, and vehicle emissions, have been conducted using techniques like excitation–emission matrix spectroscopy and Fourier transform ion cyclotron resonance mass spectrometry. This research aids in understanding the environmental and climatic implications of BrC (Tang et al., 2020).
Apoptotic Pathways in Cancer
BRCC2, a novel protein, has been identified to induce apoptosis in cancer cells in a caspase-dependent manner. The study of BRCC2 helps in understanding its role in the cytosol and mitochondria, its interaction with anti-apoptotic molecules, and its potential as a therapeutic target for cancer management (Broustas et al., 2004).
Role in Breast Cancer Suppression
BRCC2's role in tumor suppression has been explored, particularly in breast cancer. The studies focus on its expression levels, interaction with other molecular pathways, and potential as a target for therapeutic intervention. Understanding the function of BRCC2 can lead to better management and treatment of breast cancer (Li et al., 2013).
properties
IUPAC Name |
2-bromo-1-(4-methyloxan-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13BrO2/c1-8(7(10)6-9)2-4-11-5-3-8/h2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFSBVNMMZKMOND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCOCC1)C(=O)CBr |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1523412-39-6 |
Source
|
Record name | 2-bromo-1-(4-methyloxan-4-yl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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